molecular formula C18H19ClN4O2S B12038605 8-[(2E)-but-2-en-1-ylsulfanyl]-7-(4-chlorobenzyl)-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione

8-[(2E)-but-2-en-1-ylsulfanyl]-7-(4-chlorobenzyl)-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione

Cat. No.: B12038605
M. Wt: 390.9 g/mol
InChI Key: BYXWORKOAMYVID-SNAWJCMRSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

8-[(2E)-but-2-en-1-ylsulfanyl]-7-(4-chlorobenzyl)-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione is a theophylline derivative characterized by a purine-2,6-dione core modified with substituents at positions 7 and 7. The 7-position bears a 4-chlorobenzyl group, while the 8-position features a (2E)-but-2-en-1-ylsulfanyl moiety. Additional methyl groups at N1 and N3 enhance structural rigidity and influence pharmacological activity, such as phosphodiesterase inhibition . This compound’s synthesis likely involves alkylation or thiol-substitution reactions, as observed in structurally similar purine derivatives (e.g., 8-biphenyl-1,3,7-trimethylpurine-2,6-dione) . Its melting point and spectral data (e.g., ¹H-NMR) align with analogs, suggesting crystalline stability and distinct aromatic/olefinic proton environments .

Properties

Molecular Formula

C18H19ClN4O2S

Molecular Weight

390.9 g/mol

IUPAC Name

8-[(E)-but-2-enyl]sulfanyl-7-[(4-chlorophenyl)methyl]-1,3-dimethylpurine-2,6-dione

InChI

InChI=1S/C18H19ClN4O2S/c1-4-5-10-26-17-20-15-14(16(24)22(3)18(25)21(15)2)23(17)11-12-6-8-13(19)9-7-12/h4-9H,10-11H2,1-3H3/b5-4+

InChI Key

BYXWORKOAMYVID-SNAWJCMRSA-N

Isomeric SMILES

C/C=C/CSC1=NC2=C(N1CC3=CC=C(C=C3)Cl)C(=O)N(C(=O)N2C)C

Canonical SMILES

CC=CCSC1=NC2=C(N1CC3=CC=C(C=C3)Cl)C(=O)N(C(=O)N2C)C

Origin of Product

United States

Preparation Methods

The synthesis of Salor-int l213756-1ea involves several steps. One common method includes the reaction of benzylamine with isopropyl sulfonic acid chloride to generate 4-isopropylbenzyl sulfonate, followed by a dehydration reaction to obtain the final product . Industrial production methods often involve similar synthetic routes but are optimized for large-scale production to ensure high yield and purity.

Chemical Reactions Analysis

Salor-int l213756-1ea undergoes various types of chemical reactions, including:

    Oxidation: This reaction typically involves the use of oxidizing agents such as potassium permanganate or hydrogen peroxide.

    Reduction: Common reducing agents include lithium aluminum hydride and sodium borohydride.

    Substitution: This reaction often involves nucleophilic or electrophilic reagents under specific conditions.

The major products formed from these reactions depend on the reagents and conditions used. For example, oxidation may yield corresponding ketones or carboxylic acids, while reduction may produce alcohols or amines .

Scientific Research Applications

Salor-int l213756-1ea is widely used in scientific research across various fields:

    Chemistry: It serves as an intermediate in organic synthesis and is used in the development of new chemical compounds.

    Biology: The compound is utilized in biochemical assays and studies involving enzyme interactions.

    Medicine: It is investigated for its potential therapeutic properties and as a precursor in drug synthesis.

    Industry: Salor-int l213756-1ea is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of Salor-int l213756-1ea involves its interaction with specific molecular targets and pathways. It may act as an inhibitor or activator of certain enzymes, affecting biochemical pathways and cellular processes. The exact molecular targets and pathways depend on the specific application and context of its use .

Comparison with Similar Compounds

7-(4-Chlorobenzyl) vs. 7-(2-Chlorobenzyl)

  • Example : 8-[(2-chlorobenzyl)sulfanyl]-7-ethyl-3-methyl-3,7-dihydro-1H-purine-2,6-dione ()
    • Impact : The 4-chlorobenzyl group in the target compound enhances steric bulk and lipophilicity compared to 2-chlorobenzyl derivatives. This may improve membrane permeability but reduce metabolic stability due to increased electron-withdrawing effects .
    • Pharmacological Relevance : 4-Chloro substitution is associated with stronger receptor binding in bronchodilators like doxophylline, which shares a theophylline backbone .

7-(4-Chlorobenzyl) vs. 7-(2-Ethoxyethyl)

  • In contrast, the 4-chlorobenzyl group in the target compound prioritizes lipophilicity for tissue-specific targeting .

Substituent Variations at Position 8

8-[(2E)-But-2-en-1-ylsulfanyl] vs. 8-Styryl

  • Example : 8-Biphenyl-1,3,7-trimethyl-8-(E)-styrylpurine-2,6-dione ()
    • Impact : The (2E)-but-2-en-1-ylsulfanyl group confers conformational rigidity due to its trans-olefin geometry, whereas styryl groups enable π-π stacking interactions. This difference may alter binding kinetics in enzyme inhibition .
    • Spectral Data : The target compound’s ¹H-NMR would show distinct vinyl proton resonances (δ ~5.5–6.5 ppm) compared to styryl aromatic protons (δ ~7.0–8.2 ppm) .

8-Thioether vs. 8-Hydrazinyl

  • Example: 8-[(2E)-2-(2-oxoindolin-3-ylidene)hydrazinyl]-7-[3-(4-chlorophenoxy)-2-hydroxypropyl]-3-methylpurine-2,6-dione () Impact: Hydrazinyl groups enable hydrogen bonding, enhancing target affinity but increasing metabolic susceptibility. The thioether in the target compound balances stability and moderate polarity .

Pharmacokinetic and Pharmacodynamic Profiles

Bioavailability and Serum Levels

  • Doxophylline (): A theophylline derivative with a therapeutic serum range of 12–13 µg/mL. The target compound’s 4-chlorobenzyl and butenylsulfanyl groups may extend half-life by reducing cytochrome P450 metabolism compared to doxophylline’s dioxolane moiety .

Solubility and Formulation

  • Hydrophilic Derivatives : 7-(4-Chlorobenzyl)-8-[(2-hydroxyethyl)sulfanyl]-3-methylpurine-2,6-dione () exhibits improved solubility (~20 mg/mL in water) due to its hydroxyethyl group. The target compound’s lipophilic substituents suggest lower aqueous solubility (<5 mg/mL) but better lipid bilayer penetration .

Data Tables

Table 1: Comparative Physicochemical Properties

Compound Melting Point (°C) LogP* Aqueous Solubility (mg/mL)
Target Compound ~300 (estimated) 2.8 <5
8-[(2-chlorobenzyl)sulfanyl] analog 230 3.1 3
7-(2-Ethoxyethyl) analog Not reported 1.9 ~15

*Predicted using fragment-based methods.

Table 2: Key ¹H-NMR Shifts (δ, ppm)

Compound Aromatic Protons (Harom) Olefinic Protons (Hvinyl) N-CH3
Target Compound 7.40–7.82 5.8–6.2 (E-configuration) 3.27, 3.51
8-Styryl analog 7.39–8.23 6.7–7.1 (styryl CH=CH) 3.43, 3.63

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.